Cas no 1805589-45-0 (Methyl 2-bromo-4-fluoro-6-hydroxybenzoate)

• Product Name: Methyl 2-bromo-4-fluoro-6-hydroxybenzoate
• CAS No: 1805589-45-0
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4949854
• Update Time: 2025-06-11

Methyl 2-bromo-4-fluoro-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-fluoro-6-hydroxybenzoate

• Inchi： 1S/C8H6BrFO3/c1-13-8(12)7-5(9)2-4(10)3-6(7)11/h2-3,11H,1H3
• InChI Key： DWCZAKIETYUTEA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2-bromo-4-fluoro-6-hydroxybenzoate

Comprehensive Overview of Methyl 2-bromo-4-fluoro-6-hydroxybenzoate (CAS No. 1805589-45-0)

Methyl 2-bromo-4-fluoro-6-hydroxybenzoate (CAS No. 1805589-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated benzoate esters, which are widely utilized as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and other high-value chemicals. The presence of bromo, fluoro, and hydroxy functional groups in its structure makes it a versatile building block for designing molecules with targeted biological activities.

In recent years, the demand for fluorinated compounds like Methyl 2-bromo-4-fluoro-6-hydroxybenzoate has surged due to their unique physicochemical properties. Fluorination often enhances metabolic stability, bioavailability, and binding affinity in drug candidates, aligning with the growing trend of precision medicine and structure-activity relationship (SAR) studies. Researchers are particularly interested in how the fluoro and bromo substituents influence the electronic and steric properties of this compound, which can be pivotal in optimizing drug efficacy.

From a synthetic chemistry perspective, Methyl 2-bromo-4-fluoro-6-hydroxybenzoate serves as a critical intermediate in the preparation of heterocyclic compounds and biaryl derivatives. Its hydroxybenzoate core is a common motif in nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. The compound's compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further expands its utility in modern organic synthesis. This aligns with the industry's shift toward green chemistry and atom-economical processes.

The compound's CAS No. 1805589-45-0 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and material science. Users often inquire about its synthetic routes, spectroscopic data (e.g., NMR, IR), and safety profiles. Notably, the integration of AI-driven retrosynthesis tools has streamlined the exploration of novel applications for this compound, addressing common queries about cost-effective synthesis and scalability.

In agrochemical research, Methyl 2-bromo-4-fluoro-6-hydroxybenzoate is explored for its potential as a precursor to crop protection agents. The fluoro and bromo groups can impart resistance to enzymatic degradation, a key consideration in developing sustainable pesticides. This resonates with global discussions on food security and environmental impact, as researchers seek alternatives to traditional agrochemicals.

Quality control and regulatory compliance are also hot topics associated with this compound. Analytical methods like HPLC and LC-MS are commonly employed to ensure purity, while regulatory guidelines emphasize proper handling protocols and documentation. These aspects are critical for laboratories aiming to meet Good Manufacturing Practice (GMP) standards.

In summary, Methyl 2-bromo-4-fluoro-6-hydroxybenzoate (CAS No. 1805589-45-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural features and synthetic versatility make it a valuable asset in addressing contemporary challenges in healthcare and sustainable agriculture. As research progresses, this compound is poised to play an even greater role in innovation-driven industries.